2-cyclohexyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-cyclohexyl-1-[4-(3-phenyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C22H27N7O/c30-19(15-17-7-3-1-4-8-17)27-11-13-28(14-12-27)21-20-22(24-16-23-21)29(26-25-20)18-9-5-2-6-10-18/h2,5-6,9-10,16-17H,1,3-4,7-8,11-15H2
• InChI Key: YZQDOIUQGMQJQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CC(=O)N2CCN(CC2)C3=NC=NC4=C3N=NN4C5=CC=CC=C5
• Molecular Formula: C22H27N7O
• Molecular Weight: 405.5 g/mol

Description

2-cyclohexyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone is a useful research compound. Its molecular formula is C22H27N7O and its molecular weight is 405.506. The purity is usually 95%.
BenchChem offers high-quality 2-cyclohexyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-cyclohexyl-1-(4-(3-phenyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Activity

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Analgesic and Anti-inflammatory Activity

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Antioxidant Activity

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Antiviral Activity

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Enzyme Inhibition

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Antitubercular Agents

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LSD1 Inhibitors

The [1,2,3]triazolo[4,5-d]pyrimidine scaffold, which is present in the compound , can be used as a template for designing new LSD1 inhibitors. .

Mechanism of Action

Target of Action

Compounds containing a1,2,3-triazole ring are known to bind to a variety of enzymes and receptors in the biological system . They show versatile biological activities and are present as a central structural component in a number of drug classes .

Mode of Action

It is known that the nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cyp-450, and phenyl moieties have a key interaction in the active site of the enzyme . Furthermore, the carbonyl group is incorporated in the designed structures due to its ability to form hydrogen bonds .

Biochemical Pathways

Compounds containing a 1,2,3-triazole ring have been found to affect a wide range of pathways due to their ability to bind to various enzymes and receptors .

Pharmacokinetics

Compounds containing a 1,2,3-triazole ring are known for their high chemical stability, usually inert to acidic or basic hydrolysis as well as oxidizing and reducing conditions even at high temperature .

Result of Action

Compounds containing a 1,2,3-triazole ring have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, anticancer, antioxidant, antiviral, anti-inflammatory, analgesic, antiepileptic, antihypertensive, antidepressant, antidiabetic, antianxiety, and antitubercular activities .

Action Environment

Various internal and external factors can cause abnormal cell proliferation, leading to the development of various cancers, including genetics, viruses, drugs, diet, and smoking .